Cas no 1803795-29-0 (5-Hydroxy-2-nitropyridine-4-methanol)

• Product Name: 5-Hydroxy-2-nitropyridine-4-methanol
• CAS No: 1803795-29-0
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 4906368
• Update Time: 2025-10-30

5-Hydroxy-2-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitropyridine-4-methanol

• Inchi： 1S/C6H6N2O4/c9-3-4-1-6(8(11)12)7-2-5(4)10/h1-2,9-10H,3H2
• InChI Key： ACJMINQQKGFJNV-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.03275668 g/mol
• Monoisotopic Mass: 170.03275668 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.2
• Molecular Weight: 170.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Hydroxy-2-nitropyridine-4-methanol

Research Brief on 5-Hydroxy-2-nitropyridine-4-methanol (CAS: 1803795-29-0): Recent Advances and Applications

5-Hydroxy-2-nitropyridine-4-methanol (CAS: 1803795-29-0) is a nitropyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and hydroxyl functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents or functional materials.

One of the key areas of research involving 5-Hydroxy-2-nitropyridine-4-methanol is its role as a building block in the synthesis of more complex molecules. Its reactive nitro and hydroxyl groups allow for diverse chemical modifications, enabling the creation of derivatives with tailored properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potential kinase inhibitors, highlighting its utility in targeted drug development. The study reported that derivatives of 5-Hydroxy-2-nitropyridine-4-methanol exhibited selective inhibition against specific cancer-related kinases, suggesting its potential as a scaffold for anticancer drugs.

In addition to its applications in drug discovery, 5-Hydroxy-2-nitropyridine-4-methanol has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) explored the compound's efficacy against a range of bacterial and fungal pathogens. The researchers found that certain derivatives displayed moderate to strong antimicrobial activity, particularly against Gram-positive bacteria. These findings underscore the compound's versatility and its potential as a starting point for developing new antimicrobial agents, especially in the face of rising antibiotic resistance.

The physicochemical properties of 5-Hydroxy-2-nitropyridine-4-methanol, such as its solubility, stability, and reactivity, have also been the subject of recent investigations. A 2023 study in Chemical Communications detailed the compound's behavior under various conditions, providing insights into its optimal storage and handling. The study emphasized the importance of controlling environmental factors like pH and temperature to maintain the compound's integrity, which is critical for its use in laboratory and industrial settings.

Looking ahead, researchers are optimistic about the future applications of 5-Hydroxy-2-nitropyridine-4-methanol. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. Ongoing studies are focusing on optimizing its synthetic routes, expanding its derivative library, and evaluating its efficacy in preclinical models. As the body of research grows, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals and functional materials.